Cas no 106584-51-4 (Methyl 6-methylpyridazine-3-carboxylate)

• Product Name: Methyl 6-methylpyridazine-3-carboxylate
• CAS No: 106584-51-4
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD13174778
• CID: 127227
• Update Time: 2025-10-29

Methyl 6-methylpyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methylpyridazine-3-carboxylate
• 3-Pyridazinecarboxylic acid, 6-methyl-, methyl ester
• 6-methyl-3-Pyridazinecarboxylic acid methyl ester
• 3-Pyridazinecarboxylicacid,6-methyl-,methylester(9CI)
• PubChem18664
• XQLCQIIROGASBW-UHFFFAOYSA-N
• EBD210637
• 1449AA
• 8321AC
• Methyl6-Methylpyridazine-3-carboxylate
• TRA0027705
• SB13768
• SY007132
• AB1000887
• AB0058507
• 6-Methylpyridazin

• MDL： MFCD13174778
• Inchi： 1S/C7H8N2O2/c1-5-3-4-6(9-8-5)7(10)11-2/h3-4H,1-2H3
• InChI Key： XQLCQIIROGASBW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C)N=N1)=O

Computed Properties

• Exact Mass: 152.05900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• XLogP3: 0
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 298.3±20.0℃/760mmHg
• Solubility: Soluble (110 g/l) (25 º C),
• PSA: 52.08000
• LogP: 0.57160

Additional information on Methyl 6-methylpyridazine-3-carboxylate

Methyl 6-methylpyridazine-3-carboxylate (CAS No. 106584-51-4): A Comprehensive Overview in Modern Chemical Research

Methyl 6-methylpyridazine-3-carboxylate (CAS No. 106584-51-4) is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The methylpyridazine core structure, combined with the ester functionality, makes it a versatile intermediate for various chemical transformations.

The compound's chemical formula, C₇H₉NO₃, reflects its composition and reactivity. The presence of a methyl group at the 6-position and a carboxylate ester at the 3-position contributes to its distinct spectral properties and reactivity patterns. These features have made it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in the field of medicinal chemistry. Pyridazine derivatives, such as Methyl 6-methylpyridazine-3-carboxylate, have been extensively investigated for their biological activity. The pyridazine ring is known for its ability to mimic certain bioactive scaffolds found in natural products and pharmaceuticals, making it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel intermediates that exhibit promising pharmacological properties. For instance, modifications of the ester group have been explored to enhance solubility and metabolic stability, which are crucial factors in drug development.

The synthesis of Methyl 6-methylpyridazine-3-carboxylate typically involves multi-step organic reactions, often starting from readily available precursors like pyridazine or its derivatives. Advanced catalytic methods have been employed to improve yield and selectivity, aligning with the growing emphasis on green chemistry principles. These synthetic strategies not only highlight the compound's utility but also showcase the advancements in synthetic methodologies.

Recent studies have also explored the electronic properties of this compound, particularly in the context of material science. The conjugated system within the pyridazine ring can be exploited to develop organic semiconductors and light-emitting materials. Such applications are part of a broader trend towards using heterocyclic compounds in advanced technological applications beyond traditional pharmaceuticals.

The biological activity of Methyl 6-methylpyridazine-3-carboxylate has been a focal point for medicinal chemists. Preclinical studies have indicated potential therapeutic effects in various disease models, including inflammation and neurodegenerative disorders. The compound's ability to interact with biological targets suggests that it could be a valuable candidate for further development into novel therapeutic agents.

In conclusion, Methyl 6-methylpyridazine-3-carboxylate (CAS No. 106584-51-4) represents a fascinating intersection of organic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for synthetic chemists and medicinal researchers alike. As our understanding of heterocyclic chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the development of new drugs and materials.